Cas no 171866-20-9 (Oxacyclododec-3-en-2-one,5,6-dihydroxy-12-methyl-, (3E,5R,6R,12R)-)

• Product Name: Oxacyclododec-3-en-2-one,5,6-dihydroxy-12-methyl-, (3E,5R,6R,12R)-
• CAS No: 171866-20-9
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 197065
• PubChem ID: 53362275
• Update Time: 2025-04-19

Oxacyclododec-3-en-2-one,5,6-dihydroxy-12-methyl-, (3E,5R,6R,12R)- Chemical and Physical Properties

Names and Identifiers

• Oxacyclododec-3-en-2-one,5,6-dihydroxy-12-methyl-, (3E,5R,6R,12R)-
• (+)-Cladospolide C
• Cladospolide C
• Oxacyclododec-3-en-2-one,5,6-dihydroxy-12-methyl-, [5R-(3E,5R*,6R*,12R*)]-
• UNII-8GOL75947T
• (E)-Cladospolide B
• Oxacyclododec-3-en-2-one, 5,6-dihydroxy-12-methyl-, (5S-(3E,5R*,6R*,12R*))-
• 171866-20-9
• (3E,5S,6S,12S)-5,6-Dihydroxy-12-methyloxacyclododec-3-en-2-one
• 5-epi-Cladospolide A
• 8GOL75947T

• Inchi： 1S/C12H20O4/c1-9-5-3-2-4-6-10(13)11(14)7-8-12(15)16-9/h7-11,13-14H,2-6H2,1H3/b8-7+/t9-,10-,11-/m0/s1
• InChI Key： PLHJPQNLCWFPFY-ZYUZMEKTSA-N
• SMILES： O1C(C=C[C@@H]([C@H](CCCCC[C@@H]1C)O)O)=O |t:2|

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues